1-(1H-indol-3-yl)-2-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethane-1,2-dione

• IUPAC Name: 1-(1H-indol-3-yl)-2-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethane-1,2-dione
• InChI: InChI=1S/C24H20N8O2/c33-21(18-14-25-19-9-5-4-8-17(18)19)24(34)31-12-10-30(11-13-31)22-20-23(27-15-26-22)32(29-28-20)16-6-2-1-3-7-16/h1-9,14-15,25H,10-13H2
• InChI Key: JJULAHXADCMSNY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=CC=C4)C(=O)C(=O)C5=CNC6=CC=CC=C65
• Molecular Formula: C24H20N8O2
• Molecular Weight: 452.5 g/mol

Description

1-(1H-indol-3-yl)-2-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C24H20N8O2 and its molecular weight is 452.478. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Antagonist Activity

A study synthesized derivatives related to the specified compound and tested them for 5-HT2 and alpha 1 receptor antagonist activity. Compound 7b showed significant 5-HT2 antagonist activity, greater than ritanserin, and did not exhibit alpha 1 antagonist activity in vivo (Watanabe et al., 1992).

2. Selective Alpha 1 Adrenoceptor Ligands

Another research focused on derivatives of pyrimido[5,4-b]indole-2,4-diones for their in vitro alpha 1 adrenoceptor affinity. Compounds with a (phenylpiperazinyl)alkyl side chain showed potent alpha 1 adrenoceptor ligand properties, with significant selectivity over other receptors (Russo et al., 1991).

3. Anticancer Agents

A study synthesized new compounds including 2-(1H-indol-3-yl)-9-substituted-4,7-disubstituted pyrido[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(7H)-ones, showing moderate to high anticancer activity against the MCF-7 human breast carcinoma cell line, compared with doxorubicin (Abdelhamid et al., 2016).

4. Antibacterial and Fungal Properties

Synthesis of new compounds with a thiazolo[3,2-a]benzimidazole moiety showed moderate effects against bacterial and fungal species, indicating potential antimicrobial applications (Abdel‐Aziz et al., 2008).

5. Binding Assays for Adrenergic Receptors

A series of 3-[ω-[4-(4-substituted phenyl)piperazin-1-yl]alkyl]-5H-pyrimido[5,4-b]indole-(1H,3H)-2,4-diones were tested towards cloned α1A, α1B, and α1D adrenergic receptors subtypes in binding assays. Some compounds showed good affinity and selectivity for the α1D-adrenoceptor subtype (Romeo et al., 2001).

6. Antihypertensive Agents

A series of 1,2,4-triazolol[1,5-alpha]pyrimidines with morpholine, piperidine, or piperazine moieties were synthesized and tested for antihypertensive activity, with some compounds displaying promising results (Bayomi et al., 1999).